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Compound of Interest

Compound Name: 1,4-Dibromopent-2-ene

Cat. No.: B15478888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromopent-2-ene, a
halogenated alkene with potential applications in organic synthesis. The document details its
chemical identity, structure, and relevant physicochemical properties. Due to the limited
availability of detailed experimental data in publicly accessible literature, this guide presents a
generalized synthesis approach and discusses potential synthetic applications rather than
citing specific, published experimental protocols.

Chemical Identity and Structure

The IUPAC name for the compound is 1,4-dibromopent-2-ene. The presence of a double
bond at the second carbon position allows for the existence of (E) and (Z) stereoisomers. The
structure consists of a five-carbon chain with bromine atoms at the first and fourth positions and
a double bond between the second and third carbons.

Molecular Formula: CsHsBr2

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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